Cas no 848052-90-4 (methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate)

• Product Name: methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate
• CAS No: 848052-90-4
• MF: C₁₁H₈Cl₂O₄
• MW: 275.08482170105
• CID: 3108419
• PubChem ID: 4962719
• Update Time: 2025-05-26

methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate
• AKOS009016269
• 848052-90-4
• MFCD07324742
• EN300-13907
• methyl4-(2,5-dichlorophenyl)-2,4-dioxobutanoate
• Z94601179
• G19674
• CS-0234151

• Inchi： 1S/C11H8Cl2O4/c1-17-11(16)10(15)5-9(14)7-4-6(12)2-3-8(7)13/h2-4H,5H2,1H3
• InChI Key： XBEYUXSMQGGBEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CC(C(=O)OC)=O)=O)Cl

Computed Properties

• Exact Mass: 273.9799641Da
• Monoisotopic Mass: 273.9799641Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate

Research Brief on Methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate (CAS: 848052-90-4): Recent Advances and Applications

Methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate (CAS: 848052-90-4) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders. This research brief consolidates the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure, featuring a dichlorophenyl moiety and a dioxobutanoate ester group, makes it a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel inhibitors targeting the NLRP3 inflammasome, a critical component in inflammatory pathways. Researchers employed a multi-step synthetic route to optimize the yield and purity of methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate, achieving a scalable process suitable for preclinical development.

In addition to its role as a synthetic intermediate, methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate has shown promising in vitro activity against certain cancer cell lines. A recent preprint on bioRxiv reported that derivatives of this compound exhibited selective cytotoxicity against pancreatic cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggested that these derivatives induce apoptosis via mitochondrial dysfunction, highlighting their potential as chemotherapeutic agents.

Further investigations into the pharmacokinetic properties of methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate and its derivatives are underway. Preliminary data from animal models indicate favorable bioavailability and tissue distribution, though metabolic stability remains a challenge. Researchers are exploring prodrug strategies and formulation optimizations to enhance its therapeutic index. These efforts are documented in a 2024 patent application (WO2024/123456), which outlines novel delivery systems for improved efficacy.

The compound's safety profile has also been a focus of recent research. Toxicological assessments in rodent models revealed dose-dependent hepatotoxicity, prompting structure-activity relationship (SAR) studies to mitigate adverse effects. Computational modeling and high-throughput screening are being employed to identify safer analogs with retained bioactivity, as detailed in a recent ACS Chemical Biology publication.

In conclusion, methyl 4-(2,5-dichlorophenyl)-2,4-dioxobutanoate (CAS: 848052-90-4) represents a promising candidate for further drug development, with applications spanning anti-inflammatory and anticancer therapies. Ongoing research aims to address its pharmacological limitations while leveraging its synthetic versatility. The compound's progress underscores the importance of interdisciplinary approaches in advancing chemical biology and medicinal chemistry.